Cas no 646026-92-8 (Benzenamine, 2,6-difluoro-N-(1-methylheptyl)-)

• Product Name: Benzenamine, 2,6-difluoro-N-(1-methylheptyl)-
• CAS No: 646026-92-8
• MF: C₁₄H₂₁F₂N
• MW: 241.320050954819
• CID: 422651
• PubChem ID: 11356906
• Update Time: 2025-04-19

Benzenamine, 2,6-difluoro-N-(1-methylheptyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,6-difluoro-N-(1-methylheptyl)-
• 2,6-difluoro-N-octan-2-ylaniline
• 646026-92-8
• DTXSID10463425

• Inchi： 1S/C14H21F2N/c1-3-4-5-6-8-11(2)17-14-12(15)9-7-10-13(14)16/h7,9-11,17H,3-6,8H2,1-2H3
• InChI Key： LOKBZTXWVAOFLD-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(C)CCCCCC)F

Computed Properties

• Exact Mass: 241.16420600g/mol
• Monoisotopic Mass: 241.16420600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12Ų